5-tert-butyl-3-(4-chlorophenyl)-N-(2-methoxyethyl)pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 5-tert-butyl-3-(4-chlorophenyl)-N-(2-methoxyethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C19H23ClN4O/c1-19(2,3)16-11-17(21-9-10-25-4)24-18(23-16)15(12-22-24)13-5-7-14(20)8-6-13/h5-8,11-12,21H,9-10H2,1-4H3
• InChI Key: YXFYNYSNOWQKFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC2=C(C=NN2C(=C1)NCCOC)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H23ClN4O
• Molecular Weight: 358.9 g/mol
• CAS No.: 896806-64-7

Description

Chemical Structure and Key Features The compound 5-tert-butyl-3-(4-chlorophenyl)-N-(2-methoxyethyl)pyrazolo[1,5-a]pyrimidin-7-amine belongs to the pyrazolo[1,5-a]pyrimidin-7-amine class, which is notable for its heterocyclic framework and diverse pharmacological applications. Its structure includes:

• 5-tert-butyl group: Enhances lipophilicity and metabolic stability .
• N-(2-methoxyethyl) substituent at position 7: Improves aqueous solubility compared to bulkier or more lipophilic groups .

This compound is part of a broader family of pyrazolo[1,5-a]pyrimidines investigated for anti-mycobacterial activity, particularly against Mycobacterium tuberculosis (M.tb), where structural analogs inhibit ATP synthase .

Mechanism of Action

Target of Action

The primary targets of this compound are Tyrosine-protein kinase Lyn , Proto-oncogene tyrosine-protein kinase Src , and Tyrosine-protein kinase Lck . These proteins are key components in signal transduction pathways, regulating cellular growth, differentiation, and immune responses.

Mode of Action

It is believed to interact with its targets, potentially inhibiting their kinase activity. This inhibition could disrupt the signal transduction pathways, leading to changes in cellular processes.

Biochemical Analysis

Biochemical Properties

It is known to interact with several enzymes and proteins

Cellular Effects

It is hypothesized that this compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It is believed to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Key structural variations in pyrazolo[1,5-a]pyrimidin-7-amine derivatives and their impact on activity are summarized below:

Compound Name	3-Position Substituent	5-Position Substituent	7-Position Substituent	Key Biological Data/Properties	Reference
Target Compound	4-chlorophenyl	tert-butyl	2-methoxyethyl	Not reported in evidence; inferred SAR
5-tert-butyl-3-(4-fluorophenyl)-N-(2-methoxyethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine	4-fluorophenyl	tert-butyl	2-methoxyethyl	Higher anti-M.tb activity (4-F > 4-Cl in SAR)
3-(4-fluorophenyl)-N-(pyridin-2-ylmethyl)-5-(p-tolyl)pyrazolo[1,5-a]pyrimidin-7-amine	4-fluorophenyl	p-tolyl	pyridin-2-ylmethyl	IC₅₀ = 0.12 µM (M.tb inhibition)
5-tert-butyl-3-(4-chlorophenyl)-N-cyclopentylpyrazolo[1,5-a]pyrimidin-7-amine	4-chlorophenyl	tert-butyl	cyclopentyl	Increased lipophilicity; reduced solubility
N-(4-chlorophenyl)-2-methyl-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-amine	4-chlorophenyl	phenyl	4-chlorophenyl	Moderate anti-M.tb activity (IC₅₀ = 2.5 µM)

Key Comparisons

4-Chlorophenyl (target compound): May reduce potency but could enhance metabolic stability or alter target selectivity .

5-Position Substituent :

• tert-butyl (target compound): Improves metabolic stability and membrane permeability .
• Aryl groups (e.g., p-tolyl in ): Enhance π-π stacking interactions but may increase cytotoxicity .

7-Position Substituent: 2-Methoxyethyl (target compound): Balances solubility and binding affinity. Analogues with pyridin-2-ylmethyl (e.g., ) show higher potency but higher hERG liability .